
Dioctyl terephthalate chemical structure and
properties

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

Compound Name: Dioctyl terephthalate

Cat. No.: B1585523 Get Quote

An In-depth Technical Guide to Dioctyl Terephthalate (DOTP): Chemical Structure,

Properties, and Applications

Authored by a Senior Application Scientist
Abstract: Dioctyl terephthalate (DOTP), a non-phthalate plasticizer, has garnered significant

attention as a safer and effective alternative to traditional ortho-phthalate plasticizers.[1][2][3][4]

This technical guide provides a comprehensive overview of the chemical structure,

physicochemical properties, synthesis, mechanism of action, applications, and toxicological

profile of DOTP. It is intended for researchers, scientists, and professionals in drug

development and polymer science who require a detailed understanding of this versatile

compound.

Chemical Identity and Structure
Dioctyl terephthalate, commonly abbreviated as DOTP or DEHT (Di(2-ethylhexyl)

terephthalate), is the diester of terephthalic acid and branched-chain 2-ethylhexanol.[5] Its

chemical structure is fundamental to its function as a plasticizer. Unlike ortho-phthalate

plasticizers such as DEHP, where the ester groups are on adjacent carbons of the benzene

ring (1,2-position), DOTP is a para-isomer, with the ester groups in the 1,4-position.[6] This

structural difference significantly influences its toxicological profile and physical properties.
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IUPAC Name: bis(2-ethylhexyl) benzene-1,4-dicarboxylate[7]

CAS Number: 6422-86-2[8][9]

EC Number: 229-176-9[5]

Molecular Formula: C₂₄H₃₈O₄[8][9]

Molecular Weight: 390.56 g/mol [10][11][12]
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Reactants

Manufacturing Process Final Product
Purified Terephthalic Acid (PTA)

Esterification
(with catalyst)

2-Ethylhexanol

Dehydration
(Water Removal)

Crude DOTP & Water Neutralization & WashingCrude DOTP Purification
(Vacuum Distillation) High-Purity DOTP
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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